![molecular formula C13H11FO B3045184 3-(4-Fluoro-3-methylphenyl)phenol CAS No. 1027601-45-1](/img/structure/B3045184.png)
3-(4-Fluoro-3-methylphenyl)phenol
Overview
Description
“3-(4-Fluoro-3-methylphenyl)phenol” is a chemical compound with the molecular formula FC6H3(CH3)OH . It is a derivative of phenol, which is an aromatic compound with a hydroxyl group attached to a benzene ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenol group (a benzene ring with a hydroxyl group) and a methyl group attached to the benzene ring . The presence of the fluorine atom introduces unique properties to the compound.Chemical Reactions Analysis
Phenols, such as “this compound”, are known to be very reactive towards electrophilic aromatic substitution . This reactivity is due to the presence of the hydroxyl group, which is a strongly activating group.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 126.13, a refractive index of 1.515, a boiling point of 76°C at 5mmHg, a melting point of 32°C, and a density of 1.134 g/mL at 25°C .Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-(4-Fluoro-3-methylphenyl)phenol . These factors can include pH, temperature, and the presence of other substances that can interact with the compound. Understanding these factors is crucial for optimizing the use of this compound in various applications.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-(4-Fluoro-3-methylphenyl)phenol are not fully understood yet. It is known that this compound has a molecular weight of 202.23 g/mol
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are not well documented. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Properties
IUPAC Name |
3-(4-fluoro-3-methylphenyl)phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO/c1-9-7-11(5-6-13(9)14)10-3-2-4-12(15)8-10/h2-8,15H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGYWMJIEVSVRRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=CC=C2)O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20435294 | |
Record name | MolPort-015-145-470 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20435294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1027601-45-1 | |
Record name | MolPort-015-145-470 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20435294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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